Cas no 2228959-05-3 (4-(2,6-difluoro-3-methylphenyl)butanal)

• Product Name: 4-(2,6-difluoro-3-methylphenyl)butanal
• CAS No: 2228959-05-3
• MF: C₁₁H₁₂F₂O
• MW: 198.209190368652
• CID: 5970175
• PubChem ID: 165626320
• Update Time: 2025-05-19

4-(2,6-difluoro-3-methylphenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-difluoro-3-methylphenyl)butanal
• 2228959-05-3
• EN300-1781468

• Inchi： 1S/C11H12F2O/c1-8-5-6-10(12)9(11(8)13)4-2-3-7-14/h5-7H,2-4H2,1H3
• InChI Key： YYXPGYWOWPPOKW-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1CCCC=O)F

Computed Properties

• Exact Mass: 198.08562133g/mol
• Monoisotopic Mass: 198.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(2,6-difluoro-3-methylphenyl)butanal

Introduction to 4-(2,6-difluoro-3-methylphenyl)butanal (CAS No: 2228959-05-3)

4-(2,6-difluoro-3-methylphenyl)butanal, identified by its CAS number 2228959-05-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aldehydes, characterized by its butanal moiety attached to a phenyl ring that is substituted with fluorine and methyl groups. The presence of fluorine atoms at the 2 and 6 positions of the phenyl ring introduces unique electronic and steric properties, making this molecule a promising candidate for various biochemical applications.

The structural features of 4-(2,6-difluoro-3-methylphenyl)butanal make it an intriguing subject for synthetic chemistry and drug discovery. The combination of a fluoro-substituted aromatic ring with an aldehyde group provides multiple sites for interaction with biological targets, including enzymes and receptors. This structural motif is particularly relevant in the development of novel therapeutic agents, where fluorine atoms are often employed to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their diverse biological activities. Studies have demonstrated that fluorine substitution can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules. For instance, the introduction of fluorine atoms can improve lipophilicity, reduce metabolic degradation, and enhance binding interactions with biological targets. These attributes make 4-(2,6-difluoro-3-methylphenyl)butanal a valuable scaffold for designing next-generation pharmaceuticals.

One of the most compelling aspects of 4-(2,6-difluoro-3-methylphenyl)butanal is its potential in the development of small-molecule inhibitors. The aldehyde group serves as a reactive site for further functionalization, allowing chemists to design derivatives with tailored biological activities. Additionally, the fluoro-substituted phenyl ring can interact with specific amino acid residues in target proteins, modulating their function. This has led to investigations into its role as an intermediate in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

Recent advancements in computational chemistry have further enhanced the understanding of 4-(2,6-difluoro-3-methylphenyl)butanal's interactions with biological systems. Molecular modeling studies have revealed that this compound can bind to heme-containing enzymes with high affinity due to its ability to form hydrogen bonds and hydrophobic interactions. Such insights are invaluable for rational drug design, enabling researchers to optimize the compound's structure for improved therapeutic outcomes.

The pharmaceutical industry has shown particular interest in fluorinated aldehydes like 4-(2,6-difluoro-3-methylphenyl)butanal due to their potential in treating neurological disorders. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective effects by modulating neurotransmitter receptors. The fluoro substituents are believed to enhance blood-brain barrier penetration, a crucial factor for developing effective central nervous system (CNS) drugs. This opens up new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

Synthetic methodologies have also seen significant progress in the context of 4-(2,6-difluoro-3-methylphenyl)butanal. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield. These advancements are essential for scaling up production and making the compound more accessible for industrial applications. The synthesis often involves multi-step processes that incorporate cross-coupling reactions and palladium catalysis to achieve the desired substitution pattern on the phenyl ring.

The environmental impact of fluorinated compounds is another area of growing concern. While fluorine atoms offer numerous benefits in drug design, their persistence in the environment raises questions about long-term ecological safety. Efforts are underway to develop greener synthetic methods that reduce waste and hazardous byproducts. These initiatives align with broader sustainability goals in the pharmaceutical industry, ensuring that compounds like 4-(2,6-difluoro-3-methylphenyl)butanal are produced responsibly.

Future research directions for 4-(2,6-difluoro-3-methylphenyl)butanal include exploring its role in antibiotic development. Fluorinated compounds have shown promise in combating antibiotic-resistant bacteria by interfering with bacterial cell wall synthesis or metabolic pathways. By leveraging the unique properties of this molecule, scientists may uncover novel antibiotics that address emerging threats in global health.

In conclusion,4-(2,6-difluoro-3-methylphenyl)butanal (CAS No: 2228959-05-3) represents a fascinating compound with diverse applications in pharmaceutical chemistry and medicinal research. Its structural features make it a versatile scaffold for drug development, particularly in areas such as cancer therapy and neurological disorders. As research continues to uncover new therapeutic potentials,4-(2,6-difluoro-3-methylphenyl)butanal is poised to play a significant role in shaping the future of medicine.